Cas no 138385-04-3 (4-4-(Bromomethyl)PhenylSulphonylMorpholine)

• Product Name: 4-4-(Bromomethyl)PhenylSulphonylMorpholine
• CAS No: 138385-04-3
• MF: C₁₁H₁₄BrNO₃S
• MW: 320.202761173248
• MDL: MFCD03086214
• CID: 134021
• PubChem ID: 2779680
• Update Time: 2025-06-10

4-4-(Bromomethyl)PhenylSulphonylMorpholine Chemical and Physical Properties

Names and Identifiers

• 4-((4-(Bromomethyl)phenyl)sulfonyl)morpholine
• 4-[4-(bromomethyl)phenyl]sulfonylmorpholine
• 4-{[4-(Bromomethyl)phenyl]sulphonyl}morpholine
• Morpholine,4-[[4-(bromomethyl)phenyl]sulfonyl]-
• 4-((4-(bromomethyl)benzene)sulfonyl)morpholine
• 4-(4-bromomethylbenzenesulfonyl)morpholine
• 4-(4-bromomethyl-benzenesulfonyl)-morpholine
• 4-(bromomethyl)benzene-1-sulfonylmorpholine
• 4-{[4-(bromomethyl)phenyl]sulfonyl}morpholine
• AC1MCW37
• ACMC-1C0TT
• CTK4C1238
• SureCN400508
• 4-[4-(bromomethyl)benzenesulfonyl]morpholine
• MFCD03086214
• EN300-1456925
• 4-(4-(Bromomethyl)phenylsulfonyl)morpholine
• DTXSID50381497
• 138385-04-3
• UJQIDMWXPJOIFS-UHFFFAOYSA-N
• 4-[[4-(BROMOMETHYL)PHENYL]SULPHONYL]MORPHOLINE
• Morpholine, 4-[[4-(bromomethyl)phenyl]sulfonyl]-
• 4(4-bromomethyl-benzenesulfonyl)-morpholine
• AKOS009159392
• 4-[4-(Bromomethyl)benzene-1-sulfonyl]morpholine
• 4-([4-(BROMOMETHYL)PHENYL]SULPHONYL)MORPHOLINE
• 4-morpholinosulfonylbenzyl bromide
• AM803191
• AS-39470
• CS-0445766
• SCHEMBL400508
• 4-4-(Bromomethyl)PhenylSulphonylMorpholine

• MDL： MFCD03086214
• Inchi： 1S/C11H14BrNO3S/c12-9-10-1-3-11(4-2-10)17(14,15)13-5-7-16-8-6-13/h1-4H,5-9H2
• InChI Key： UJQIDMWXPJOIFS-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)S(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 318.98782
• Monoisotopic Mass: 318.98778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.559
• Boiling Point: 439.8°Cat760mmHg
• Flash Point: 219.8°C
• Refractive Index: 1.597
• PSA: 46.61

4-4-(Bromomethyl)PhenylSulphonylMorpholine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-4-(Bromomethyl)PhenylSulphonylMorpholine

Introduction to 4-4-(Bromomethyl)PhenylSulphonylMorpholine (CAS No. 138385-04-3)

4-4-(Bromomethyl)PhenylSulphonylMorpholine, identified by its Chemical Abstracts Service (CAS) number 138385-04-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a unique structural motif combining a bromomethyl group with a phenylsulphonyl moiety linked to a morpholine ring, presents intriguing possibilities for the development of novel therapeutic agents. The presence of these distinct functional groups not only makes it a versatile intermediate in synthetic chemistry but also suggests potential biological activities that warrant further exploration.

The structural composition of 4-4-(Bromomethyl)PhenylSulphonylMorpholine is characterized by its aromatic ring system, which is augmented by the electron-withdrawing effect of the sulphonyl group and the electron-donating influence of the morpholine heterocycle. This combination can lead to a molecule with enhanced solubility and bioavailability, critical factors in drug design. Moreover, the bromomethyl substituent provides a reactive handle for further functionalization, enabling the synthesis of more complex derivatives tailored for specific biological targets.

In recent years, there has been growing interest in morpholine derivatives due to their broad spectrum of biological activities. Morpholine-based scaffolds have been reported to exhibit properties such as antiviral, anti-inflammatory, and anticancer effects. The introduction of a phenylsulphonyl group can modulate these properties by influencing both electronic and steric interactions within the molecule. This has led to several studies exploring morpholine derivatives as potential candidates for treating various diseases, including neurological disorders and infectious diseases.

The bromomethyl functionality in 4-4-(Bromomethyl)PhenylSulphonylMorpholine is particularly noteworthy, as it allows for facile conjugation with other biomolecules such as peptides, proteins, and nucleic acids. This reactivity has been exploited in the development of drug conjugates and prodrugs, where the bromomethyl group serves as a linker to attach therapeutic moieties. Such strategies are increasingly employed in targeted therapy approaches, where precision delivery of active compounds is essential for maximizing efficacy while minimizing side effects.

Recent advancements in computational chemistry have also highlighted the potential of 4-4-(Bromomethyl)PhenylSulphonylMorpholine as a lead compound for virtual screening and molecular docking studies. These computational methods allow researchers to predict binding interactions between the compound and biological targets with high accuracy. By leveraging these tools, scientists can identify novel pharmacophores and optimize the structure of 4-4-(Bromomethyl)PhenylSulphonylMorpholine derivatives to enhance their binding affinity and selectivity.

One particularly exciting area of research involves the use of 4-4-(Bromomethyl)PhenylSuloneylMorpholine in the development of enzyme inhibitors. Morpholine derivatives have shown promise as inhibitors of various enzymes implicated in metabolic pathways associated with diseases such as diabetes and cancer. The combination of the phenylsuloneyl and morpholine moieties provides a scaffold that can interact with enzyme active sites through multiple hydrogen bonds and hydrophobic interactions. This has led to several patents and publications detailing promising preclinical results.

Another emerging application is in the field of materials science, where 4-4-(Bromomethyl)PhenylSuloneylMorpholine has been explored as a monomer or crosslinking agent in polymer synthesis. The reactivity of the bromomethyl group allows for controlled polymerization processes, leading to materials with tailored properties such as biodegradability and biocompatibility. These materials are being investigated for use in drug delivery systems, tissue engineering scaffolds, and smart coatings.

The synthesis of 4-4-(Bromomethyl)PhenylSuloneylMorpholine presents both challenges and opportunities for synthetic chemists. While traditional methods involving bromination and sulfonylation reactions are well-established, recent reports have highlighted novel synthetic routes that improve yield and purity. These advances are crucial for ensuring that sufficient quantities of high-quality material are available for downstream applications such as pharmaceutical development.

In conclusion,4-4-(Bromomethyl)PhenylSuloneylMorpholine (CAS No. 138385-04-3) represents a promising compound with diverse applications across multiple scientific disciplines. Its unique structural features make it an attractive candidate for further research into drug discovery, materials science, and beyond. As our understanding of its properties continues to grow,this compound is poised to play an important role in future innovations.